Cas no 122143-19-5 (1-(2-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 122143-19-5
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD07374435
• CID: 876004
• PubChem ID: 23035894
• Update Time: 2025-10-29

1-(2-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)cyclopropanecarboxylic acid
• 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid
• 1-(2-CHLORO-PHENYL)-CYCLOPROPANECARBOXYLIC ACID
• AB39458
• AG-C-28489
• CTK7I5732
• MolPort-003-836-864
• SureCN4284674

• MDL： MFCD07374435
• Inchi： 1S/C10H9ClO2/c11-8-4-2-1-3-7(8)10(5-6-10)9(12)13/h1-4H,5-6H2,(H,12,13)
• InChI Key： CODFVANRHMDSSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 196.02900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 345.9℃ at 760 mmHg
• PSA: 37.30000
• LogP: 2.45620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No: 122143-19-5)

1-(2-chlorophenyl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 122143-19-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a chlorophenyl group and a cyclopropane ring in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and development.

The structure of 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid features a benzene ring substituted with a chlorine atom at the 2-position, linked to a cyclopropane moiety via a carboxylic acid functional group. This arrangement creates a rigid three-membered ring that can interact with biological targets in a specific manner. The chlorophenyl group enhances lipophilicity, while the cyclopropane ring introduces angular strain, which can influence binding affinity and metabolic stability. Such structural features are often exploited in the design of novel therapeutic agents.

In recent years, pharmaceutical research has increasingly focused on exploring the therapeutic potential of cyclopropanecarboxylic acid derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate biological pathways involved in inflammation, pain, and neurodegeneration. The synthesis of 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid has been optimized to ensure high yield and purity, enabling its use in downstream applications such as lead optimization and pharmacokinetic studies.

One of the most compelling aspects of 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid is its role as an intermediate in the development of novel small-molecule drugs. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological properties. For instance, modifications at the cyclopropane ring or the chlorophenyl moiety have led to compounds with improved solubility, bioavailability, and target specificity. These advancements underscore the compound's significance in medicinal chemistry.

Recent studies have highlighted the biological activity of 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid by investigating its interactions with enzymes and receptors relevant to human health. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in diseases such as cancer and autoimmune disorders. While further research is needed to fully elucidate its mechanism of action, these preliminary results are encouraging for future therapeutic applications.

The pharmacokinetic profile of 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical potential. Advanced analytical techniques, including mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize its metabolic pathways. These studies provide valuable insights into how the compound behaves within the body and inform drug design strategies.

In addition to its pharmaceutical applications, 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid has potential uses in agrochemical research. The unique structural motifs present in this compound may inspire the development of novel pesticides or herbicides with improved efficacy and environmental safety. By exploring its interactions with biological targets in plants and pests, researchers aim to identify new chemical entities that could address emerging challenges in agriculture.

The synthetic methodologies employed for producing 122143-19-5 are continuously being refined to enhance efficiency and sustainability. Green chemistry principles have been integrated into these processes to minimize waste and reduce environmental impact. For example, catalytic hydrogenation techniques have been optimized to achieve high selectivity without generating harmful byproducts. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in understanding the full potential of 1-(2-chlorophenyl)cyclopropane-1-carboxylic acid. By combining computational modeling with experimental validation, researchers can rapidly screen large libraries of derivatives to identify promising candidates for further development. This interdisciplinary approach has been instrumental in advancing drug discovery programs across multiple therapeutic areas.

Looking ahead, the future prospects for 122143-19-5 appear promising as more research unfolds. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. As our understanding of biological systems grows more sophisticated, compounds like this one will continue to play a pivotal role in shaping next-generation therapeutics.